Cas no 1603-55-0 (Cyclohexene-d10)

• Product Name: Cyclohexene-d10
• CAS No: 1603-55-0
• MF: C₆H₁₀
• MW: 92.2052187919617
• MDL: MFCD00190412
• CID: 117860
• Update Time: 2025-06-28

Cyclohexene-d10 Chemical and Physical Properties

Names and Identifiers

• Cyclohexene-1,2,3,3,4,4,5,5,6,6-d10
• Cyclohexene-D10
• [(2)H10]-cyclohexene
• [D10]cyclohexene
• 3-Cyclohexen-1-one
• 3-cyclohexenone
• 3-Cyclohexen-one
• 3-oxocyclohexene
• AC1L2TOQ
• AC1Q6EED
• CHEBI:48952
• CTK1D7725
• Cyclohex-3-enone
• cyclohexene-4-one
• decadeuterio-cyclohexene
• EINECS 223-850-6
• SureCN54268
• Cyclohexene-d10

• MDL： MFCD00190412
• Inchi： 1S/C6H10/c1-2-4-6-5-3-1/h1-2H,3-6H2/i1D,2D,3D2,4D2,5D2,6D2
• InChI Key： HGCIXCUEYOPUTN-KYJNQUCMSA-N
• SMILES： C1([2H])([2H])C([2H])([2H])C([2H])=C([2H])C([2H])([2H])C1([2H])[2H]

Experimental Properties

• Density: 0.908 g/mL at 25 °C
• Melting Point: −104 °C (lit.)
• Boiling Point: 83 °C(lit.)
• Flash Point: Fahrenheit: 10.4 ° f < br / > Celsius: -12 ° C < br / >
• Refractive Index: n20/D 1.442(lit.)

Cyclohexene-d10 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H311
• Warning Statement： P210-P280-P312
• Hazardous Material transportation number：UN 2256 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-21/22
• Safety Instruction： 16-29-33-36/37
• Hazardous Material Identification：
• Risk Phrases：11-36/37/38

Additional information on Cyclohexene-d10

Professional Introduction to Cyclohexene-d10 (CAS No. 1603-55-0)

Cyclohexene-d10, with the chemical formula C₆H₁₀D₁₀, is a deuterated derivative of cyclohexene, where hydrogen atoms are partially replaced by deuterium (²H). This compound is widely utilized in the field of analytical chemistry, pharmaceutical research, and materials science due to its unique isotopic properties. The inclusion of deuterium atoms alters the nuclear magnetic resonance (NMR) spectrum, making it an invaluable tool for studying reaction mechanisms, metabolic pathways, and structural elucidation in complex molecular systems.

The chemical structure of Cyclohexene-d10 consists of a cyclohexane ring with a double bond between two carbon atoms. The deuterium substitution occurs at specific positions, typically at the alpha and beta carbons relative to the double bond, enhancing its utility in NMR spectroscopy. This is particularly relevant in modern research where high-resolution NMR techniques are employed to unravel the intricacies of organic reactions and biological processes.

In pharmaceutical research, Cyclohexene-d10 serves as a key intermediate in the synthesis of labeled compounds. These labeled molecules are used to track metabolic pathways, assess drug efficacy, and investigate enzyme kinetics. For instance, researchers have leveraged this compound to study the metabolism of corticosteroids and non-steroidal anti-inflammatory drugs (NSAIDs). The deuterated version provides a clearer distinction between endogenous and exogenous compounds, facilitating more accurate quantification and analysis.

Recent advancements in mass spectrometry have further amplified the utility of Cyclohexene-d10. Its isotopic purity allows for precise detection and quantification in complex mixtures, enabling researchers to monitor subtle changes in molecular composition during biochemical processes. This has been particularly beneficial in studying drug-drug interactions and understanding how different compounds influence metabolic pathways.

The application of Cyclohexene-d10 extends beyond pharmaceuticals into materials science. In polymer chemistry, for example, this compound is used as a tracer to study polymerization reactions and degradation processes. The deuterium atoms provide a unique signature that can be tracked over time, offering insights into polymer dynamics and structural changes under various conditions.

One notable study published in the Journal of Organic Chemistry demonstrated the use of Cyclohexene-d10 in investigating the catalytic hydrogenation of cyclohexene derivatives. The researchers employed high-field NMR spectroscopy to monitor reaction progress with exceptional precision. The deuterated substrate allowed them to differentiate between reactants and products, even in cases where conventional methods would have failed due to overlapping signals.

The demand for high-purity isotopic compounds like Cyclohexene-d10 has surged with the advent of next-generation sequencing technologies and metabolomics. These cutting-edge approaches rely on isotopic labeling to differentiate between various molecular species, enabling researchers to construct detailed metabolic networks. The stability and distinct NMR characteristics of Cyclohexene-d10 make it an ideal candidate for such applications.

In conclusion, Cyclohexene-d10 (CAS No. 1603-55-0) is a versatile and indispensable tool in modern scientific research. Its unique isotopic properties enhance analytical capabilities across multiple disciplines, from pharmaceutical development to materials engineering. As research methodologies continue to evolve, the significance of compounds like Cyclohexene-d10 is expected to grow even further, driving innovation and discovery in chemistry and related fields.